3-Bromo-2-methyl-6-nitro-2H-indazole

• IUPAC Name: 3-bromo-2-methyl-6-nitroindazole
• InChI: InChI=1S/C8H6BrN3O2/c1-11-8(9)6-3-2-5(12(13)14)4-7(6)10-11/h2-4H,1H3
• InChI Key: RQSRFUOTGACRJJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C=CC(=CC2=N1)[N+](=O)[O-])Br
• Molecular Formula: C8H6BrN3O2
• DSSTOX Substance ID: DTXSID80502512
• Molecular Weight: 256.06 g/mol
• CAS RN: 74209-41-9

Description

3-Bromo-2-methyl-6-nitro-2H-indazole (3-Br-2-Me-6-NO2-2H-indazole) is an aromatic heterocyclic chemical compound that is widely used in scientific research and laboratory experiments. It is a highly reactive compound that has been studied for its potential applications in various fields, such as medicinal chemistry, organic synthesis, and materials science.

Scientific Research Applications

Subheading Crystal Structure and Molecular Dynamics of 3-Bromo-2-methyl-6-nitro-2H-indazole

This compound has been the subject of studies focusing on its crystal and molecular structure. Notably, its crystal structures have been synthesized and analyzed using X-ray diffraction and NMR spectroscopy. These studies offer insights into the molecular dynamics of the compound, including dihedral angles and intermolecular interactions such as halogen bonds and hydrogen bonding. Such structural analyses are vital for understanding the chemical behavior and potential applications of this compound in various scientific domains (Cabildo et al., 2011).

Synthesis and Characterization

Subheading Synthesis Pathways and Characterization of Derivatives

The synthesis pathways of this compound and its derivatives have been extensively studied. These studies have outlined the methods for synthesizing key intermediates and derivatives of the compound. Characterization of these derivatives, including their structural and molecular properties, plays a crucial role in determining their suitability for specific scientific applications. Such information is pivotal for researchers looking to utilize these compounds in various fields, such as material science and pharmacology (Wu Zhongshi, 2010).

Chemical Synthesis Methods

Subheading Innovative Approaches to Chemical Synthesis

Recent research has unveiled innovative methods for the synthesis of this compound and its analogs. These methods include various chemical reactions and techniques that enhance the efficiency and yield of the synthesis process. The development of such methods is crucial for the large-scale production and utilization of these compounds in research and industrial applications (Kanishchev & Dolbier, 2018).